Cas no 1243389-39-0 (3-chloro-1H-indazole-6-carbonitrile)
1243389-39-0 structure
Product Name:3-chloro-1H-indazole-6-carbonitrile
CAS No:1243389-39-0
MF:C8H4ClN3
MW:177.590459823608
CID:6835613
PubChem ID:72220887
Update Time:2025-03-28
3-chloro-1H-indazole-6-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- AT37608
- 1243389-39-0
- G11446
- MB19271
- 3-CHLORO-2H-INDAZOLE-6-CARBONITRILE
- 3-CHLORO-1H-INDAZOLE-6-CARBONITRILE
- 3-chloro-1H-indazole-6-carbonitrile
-
- Inchi: 1S/C8H4ClN3/c9-8-6-2-1-5(4-10)3-7(6)11-12-8/h1-3H,(H,11,12)
- InChI Key: NUUOFVTXVQHMKX-UHFFFAOYSA-N
- SMILES: ClC1=C2C=CC(C#N)=CC2=NN1
Computed Properties
- Exact Mass: 177.0093748Da
- Monoisotopic Mass: 177.0093748Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 52.5Ų
3-chloro-1H-indazole-6-carbonitrile Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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